Cas no 2319831-39-3 (N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide)

• Product Name: N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide
• CAS No: 2319831-39-3
• MF: C₁₅H₁₈N₂O₃S₂
• MW: 338.445021152496
• CID: 5357064
• Update Time: 2025-06-09

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)pyridine-3-sulfonamide
• N-[(4-thiophen-3-yloxan-4-yl)methyl]pyridine-3-sulfonamide
• N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide

• Inchi： 1S/C15H18N2O3S2/c18-22(19,14-2-1-6-16-10-14)17-12-15(4-7-20-8-5-15)13-3-9-21-11-13/h1-3,6,9-11,17H,4-5,7-8,12H2
• InChI Key： KOVFNPHJQIZKMU-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NCC1(C2=CSC=C2)CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• XLogP3: 1.6
• Topological Polar Surface Area: 105

Additional information on N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide

Comprehensive Overview of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide (CAS No. 2319831-39-3)

N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide, identified by its CAS number 2319831-39-3, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a thiophene ring, a tetrahydropyran (oxane) moiety, and a pyridine-sulfonamide group, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The structural complexity of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide offers multiple sites for chemical modification, which is crucial for optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug design. Recent studies highlight the growing demand for heterocyclic compounds with improved bioavailability, a trend reflected in numerous PubMed and Google Scholar queries. The incorporation of both thiophene and pyridine rings addresses this need, as these fragments are known to enhance metabolic stability and binding affinity in medicinal chemistry.

From a synthetic chemistry perspective, the CAS 2319831-39-3 compound exemplifies modern scaffold-hopping strategies, a frequently searched term in AI-driven drug discovery platforms. Its oxan-4-ylmethyl linker provides conformational flexibility, a feature highly sought after in the design of allosteric modulators. Laboratory protocols for its synthesis often involve Pd-catalyzed cross-coupling reactions, reflecting the pharmaceutical industry's shift toward greener catalytic methods—another hot topic in ACS and RSC publications.

Analytical characterization of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide typically employs advanced techniques like LC-MS/MS and 2D-NMR, addressing the precision requirements emphasized in recent ICH Q14 guidelines. These methods ensure accurate quantification of isomeric impurities, a critical quality attribute for regulatory submissions. The compound's logP value and hydrogen bond acceptor/donor count (frequently queried in Cheminformatics databases) suggest balanced lipophilicity for CNS-penetrant candidates, making it relevant to neurodegenerative disease research.

In material science applications, the thiophene-pyridine hybrid core of this sulfonamide demonstrates interesting photophysical properties. This aligns with surging interest in organic semiconductors, as evidenced by spike in SciFinder searches for "heteroaromatic electronic materials." The compound's potential in OLED or OFET applications warrants further investigation, particularly regarding its film-forming behavior and charge transport characteristics.

Safety profiling of CAS 2319831-39-3 follows modern in silico toxicity prediction workflows (a trending topic in QSAR forums), with particular attention to hERG inhibition and mitochondrial toxicity risks. These computational approaches, combined with high-throughput cytochrome P450 inhibition assays, address the pharmaceutical industry's demand for early-stage toxicity screening—a pain point frequently discussed in Drug Discovery Today articles.

The commercial availability of N-{4-(thiophen-3-yl)oxan-4-ylmethyl}pyridine-3-sulfonamide through specialty chemical suppliers caters to the growing fragment-based drug discovery market. Its molecular weight (~336 g/mol) and rule-of-three compliance make it suitable for HTS libraries, responding to biotech companies' needs for diverse screening compounds. Patent landscaping reveals its mention in several WO applications related to JAK/STAT signaling pathways, connecting it to immunotherapy development—a dominant theme in recent investor reports.

For researchers exploring structure-activity relationships (SAR), this compound serves as a versatile intermediate. Its sulfonamide pharmacophore allows straightforward derivatization, while the oxane-thiophene combination offers steric control—key considerations in conformational restriction strategies that dominate current medicinal chemistry literature. These features position CAS 2319831-39-3 as a valuable tool for addressing undruggable targets, a challenge frequently cited in Nature Reviews Drug Discovery.